Cas no 2031259-25-1 ((2-Methoxy-6-methylpyrimidin-4-yl)methanamine dihydrochloride)

• Product Name: (2-Methoxy-6-methylpyrimidin-4-yl)methanamine dihydrochloride
• CAS No: 2031259-25-1
• MF: C₇H₁₃Cl₂N₃O
• MW: 226.103619337082
• MDL: MFCD30344858
• CID: 4728357
• PubChem ID: 126796274
• Update Time: 2025-06-26

(2-Methoxy-6-methylpyrimidin-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-methoxy-6-methylpyrimidin-4-yl)methanamine dihydrochloride
• Z2587654843
• (2-Methoxy-6-methylpyrimidin-4-yl)methanamine dihydrochloride

• MDL： MFCD30344858
• Inchi： 1S/C7H11N3O.2ClH/c1-5-3-6(4-8)10-7(9-5)11-2;;/h3H,4,8H2,1-2H3;2*1H
• InChI Key： PMSWEXMMQHFBFJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1=NC(C)=CC(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 120
• Topological Polar Surface Area: 61

Additional information on (2-Methoxy-6-methylpyrimidin-4-yl)methanamine dihydrochloride

Introduction to (2-Methoxy-6-methylpyrimidin-4-yl)methanamine Dihydrochloride (CAS No. 2031259-25-1)

(2-Methoxy-6-methylpyrimidin-4-yl)methanamine dihydrochloride, identified by its CAS number 2031259-25-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrimidine derivatives, a class of heterocyclic aromatic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry.

The molecular structure of (2-Methoxy-6-methylpyrimidin-4-yl)methanamine dihydrochloride consists of a pyrimidine core substituted with a methoxy group at the 2-position and a methyl group at the 6-position, with an amine functional group at the 4-position. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical and pharmacological studies.

In recent years, pyrimidine derivatives have been extensively studied for their role in drug discovery and development. The presence of both methoxy and methyl substituents in (2-Methoxy-6-methylpyrimidin-4-yl)methanamine dihydrochloride contributes to its unique chemical properties, which may influence its interactions with biological targets. This compound has shown promise in several preclinical studies as a potential lead for the development of novel therapeutic agents.

One of the most compelling aspects of (2-Methoxy-6-methylpyrimidin-4-yl)methanamine dihydrochloride is its potential application in the treatment of various diseases. Researchers have been exploring its pharmacological effects on enzymes and receptors involved in metabolic pathways, inflammation, and cancer. The amine group at the 4-position of the pyrimidine ring provides a versatile scaffold for further chemical modifications, enabling the design of more potent and selective inhibitors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (2-Methoxy-6-methylpyrimidin-4-yl)methanamine dihydrochloride and biological targets. These studies have revealed that the compound can bind to specific pockets on enzymes, modulating their activity and potentially reversing disease-related dysfunctions. This has opened up new avenues for drug design, particularly in the development of targeted therapies for complex diseases.

The synthesis of (2-Methoxy-6-methylpyrimidin-4-yl)methanamine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has improved the efficiency of these processes, making it more feasible to produce larger quantities of the compound for research purposes. Additionally, green chemistry principles have been incorporated into its synthesis to minimize environmental impact, aligning with global efforts to promote sustainable pharmaceutical practices.

The biological activity of (2-Methoxy-6-methylpyrimidin-4-yl)methanamine dihydrochloride has been evaluated in various in vitro and in vivo models. Preliminary results suggest that it exhibits inhibitory effects on certain enzymes and receptors, which could translate into therapeutic benefits for conditions such as diabetes, cardiovascular diseases, and neurodegenerative disorders. Further clinical studies are warranted to validate these findings and explore potential side effects or adverse reactions.

The role of computational tools in understanding the pharmacokinetics and pharmacodynamics of (2-Methoxy-6-methylpyrimidin-4-yl)methanamine dihydrochloride cannot be overstated. Advanced algorithms and software packages allow researchers to predict how the compound behaves within biological systems, helping to optimize dosages and delivery methods. These predictions are crucial for translating preclinical findings into effective clinical treatments, ensuring that patients receive safe and effective medications.

In conclusion, (2-Methoxy-6-methylpyrimidin-4-yl)methanamine dihydrochloride (CAS No. 2031259-25-1) is a promising compound with significant potential in pharmaceutical research. Its unique chemical structure, combined with its observed biological activity, makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.